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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892

An In-depth Technical Guide to Methyl 2-methylhexanoate (CAS: 2177-81-3)

Abstract

This document provides a comprehensive technical overview of Methyl 2-methylhexanoate,
identified by CAS number 2177-81-3. It is a fatty acid ester recognized for its characteristic
fruity aroma.[1] This guide details its chemical and physical properties, spectroscopic
characteristics, synthesis methodologies, and common chemical reactions. Furthermore, it
explores its applications, particularly within the flavor and fragrance industries, and outlines
essential safety and handling protocols. The information is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Chemical Identity and Properties

Methyl 2-methylhexanoate is an organic compound classified as a fatty acid methyl ester.[1]
[2] Its fundamental identifiers and properties are summarized below.

Table 1: Chemical Identification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1618892?utm_src=pdf-interest
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9432855.htm
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9432855.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H16O2/c1-4-5-6-7(2)8(9)10-3/h7H%2C4-6H2%2C1-3H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 2177-81-3[2]

IUPAC Name Methyl 2-methylhexanoate[2]
2-Methylhexanoic acid, methyl ester; Hexanoic

Synonyms ]
acid, 2-methyl-, methyl ester[2]

Molecular Formula CsH1602[2][3]

Molecular Weight 144.21 g/mol [2][3]

| INChl Key | NCFJODHIQVLMQF-UHFFFAOYSA-N[?] |

Table 2: Physical and Chemical Properties

Property Value Source

(Data for isomer Methyl

Melting Point -71°C | -96 °F
hexanoate)
N ) (Data for isomer Methyl
Boiling Point 151 °C /304 °F
hexanoate)
) (Data for isomer Methyl
Density 0.885 g/cm3 at 25 °C
hexanoate)
Appearance Colorless Liquid [4] (Data for similar ester)
Odor Fruity [4] (Data for similar ester)

| log Pow (Octanol/Water) | 2.34 | (Data for isomer Methyl hexanoate) |

Note: Some physical data is referenced from the closely related isomer, Methyl hexanoate, due
to a lack of specific data for Methyl 2-methylhexanoate in the provided results.

Spectroscopic Data

While a full spectroscopic analysis is not available in the search results, the NIST Chemistry
WebBook indicates the availability of mass spectrometry (electron ionization) and gas
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chromatography data for Methyl 2-methylhexanoate.[2] This data is crucial for the
identification and quantification of the compound in experimental settings.

Synthesis and Reactions
Synthesis

The most common and industrially viable method for synthesizing Methyl 2-methylhexanoate
is through the Fischer esterification of its corresponding carboxylic acid, 2-methylhexanoic acid,
with methanol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid. The
synthesis of the precursor, 2-methylhexanoic acid, can be achieved through various organic
synthesis routes, including asymmetric hydrogenation for chiral-specific products.[5][6]

Experimental Protocol: Fischer Esterification of 2-
Methylhexanoic Acid

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 2-methylhexanoic acid (1.0 eq) and methanol (3.0-5.0 eq). The excess
methanol serves as both a reactant and a solvent.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2
mol%) to the mixture while stirring.

o Reflux: Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 2-4
hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.
Neutralize the excess acid by washing with a saturated sodium bicarbonate solution until
effervescence ceases.

o Extraction: Wash the organic layer sequentially with water and brine. Dry the organic layer
over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

« Purification: Filter off the drying agent and remove the excess methanol under reduced
pressure using a rotary evaporator. The resulting crude product can be further purified by
fractional distillation to yield pure Methyl 2-methylhexanoate.
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Synthesis of Methyl 2-methylhexanoate
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Caption: Fischer esterification workflow for Methyl 2-methylhexanoate.

Chemical Reactions

As a typical ester, Methyl 2-methylhexanoate can undergo several fundamental reactions:

o Hydrolysis: In the presence of an acid or base catalyst, it can be hydrolyzed back to 2-
methylhexanoic acid and methanol.[4]

o Transesterification: It can react with other alcohols in the presence of a catalyst to form a
different ester and methanol.[4]

Applications

Due to its pleasant, fruity aroma, Methyl 2-methylhexanoate and similar esters are utilized in
several industries:

o Flavor and Fragrance: It serves as a flavoring agent in food products and a fragrance
component in perfumes, cosmetics, and personal care items.[4][7]

o Chemical Intermediate: It can be used as a building block or precursor in the synthesis of
more complex organic molecules, such as plasticizers and surfactants.[4]
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Safety and Handling

The safety information is based on data for the closely related isomer, Methyl hexanoate, and
should be handled with corresponding care.

Table 3: GHS Hazard Information

Hazard Class Code Statement

I Flammable liquid and
Flammable Liquids H226
vapor[8]

| Acute Aquatic Hazard | H402 | Harmful to aquatic life[8] |

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][10]

Ground/bond container and receiving equipment and use explosion-proof electrical

equipment.[8][9]

Wear protective gloves, eye protection, and face protection.[8][10]

Table 4: First Aid Measures

Exposure Procedure

Move the person into fresh air. If not

Inhalation . . . L
breathing, give artificial respiration.[10]

Take off immediately all contaminated clothing.

Skin Contact .
Wash off with soap and plenty of water.[8][10]

Rinse with plenty of water for at least 15
Eye Contact minutes. Remove contact lenses, if present and

easy to do.[10]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8] |

Table 5: Fire-Fighting Measures

Measure Instruction

. . o ) Use dry chemical, carbon dioxide, or
Suitable Extinguishing Media .
alcohol-resistant foam.[10]

Vapors are heavier than air and may form
Specific Hazards explosive mixtures with air at elevated

temperatures.

| Protective Equipment | Wear self-contained breathing apparatus for firefighting if necessary.[8]
[10] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 2-methylhexanoate CAS number 2177-81-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618892#methyl-2-methylhexanoate-cas-number-
2177-81-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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